Cas no 1198791-58-0 ((2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid)

• Product Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
• CAS No: 1198791-58-0
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• MDL: MFCD14636468
• CID: 1212260
• PubChem ID: 51885237
• Update Time: 2025-06-08

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• (2s)-2-{[(9h-fluoren-9-ylmethoxy)carbonyl]amino}-2-methyl-4-penty Noic Acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid
• (S)-N-Fmoc-2-(2'-propynyl)alanine
• Fmoc-alpha-Prg-D-Ala-OH
• Fmoc-α-Me-Gly(Propargyl)-OH
• (S)-N-Fmoc-α-propargyl-Ala-OH
• (S)-N-Fmoc-α-propargylalanine
• (S)-N-FMoc-2-(2'--propynyl)alanine
• AK162461
• (2R)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-4-pentynoic acid
• FCH3669455
• (S)-N-Fmoc-2-(2'-pro pynyl)alanine
• AX8294697
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
• (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-2-METHYLPENT-4-YNOIC ACID
• DTXSID701145975
• (2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-4-pentynoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoicacid
• S-1198791-58-0
• A892393
• CS-0100582
• DS-018151
• MFCD12031694
• AKOS025146600
• Fmoc-alpha-Me-Gly(Propargyl)-OH
• (S)-2-(Fmoc-amino)-2-methylpent-4-ynoic acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylpent-4-ynoic acid
• 4-Pentynoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-, (2S)-
• SCHEMBL3434935
• CS-16567
• AM10092
• 1198791-58-0
• F12104
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-alpha-propargyl-D-alanine

• MDL： MFCD14636468
• Inchi： 1S/C21H19NO4/c1-3-12-21(2,19(23)24)22-20(25)26-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h1,4-11,18H,12-13H2,2H3,(H,22,25)(H,23,24)/t21-/m0/s1
• InChI Key： ZXOKSWZUJXKQCQ-NRFANRHFSA-N
• SMILES： O(C(N[C@@](C(=O)O)(C)CC#C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 3.5

Experimental Properties

• Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid

Introduction to (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic Acid (CAS No. 1198791-58-0)

Compound with the CAS number 1198791-58-0 and the product name (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic biology. The detailed exploration of this molecule not only highlights its chemical attributes but also underscores its relevance in contemporary research.

The molecular structure of (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid encompasses a pentynoic acid backbone, which is a critical component in the synthesis of various bioactive molecules. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position introduces a high degree of versatility, enabling further functionalization and modifications. This feature is particularly valuable in the context of peptide synthesis and proteomics, where Fmoc chemistry is widely employed.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The stereochemistry of (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid, specifically the (S) configuration at the second carbon, plays a pivotal role in determining its biological activity. This chirality is often crucial for achieving optimal pharmacological effects, as demonstrated by numerous studies in medicinal chemistry.

The fluorene moiety attached to the molecule via an Fmoc group not only enhances its solubility and stability but also provides a platform for further derivatization. Fluorene derivatives are known for their luminescent properties, which have been exploited in various analytical techniques and imaging applications. However, in the context of pharmaceuticals, the primary focus remains on their ability to interact with biological targets and modulate cellular processes.

Current research in synthetic biology has highlighted the importance of versatile building blocks like (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid. These compounds serve as essential intermediates in the synthesis of complex molecules, including peptidomimetics and small organic drugs. The ability to introduce diverse functional groups while maintaining structural integrity makes this compound an invaluable asset in drug discovery pipelines.

The application of computational chemistry and molecular modeling has further enhanced our understanding of how this compound interacts with biological systems. By predicting binding affinities and identifying potential target proteins, researchers can design more effective therapeutic agents. The fluorene group, in particular, has been shown to exhibit favorable interactions with certain enzymes and receptors, suggesting its potential use in developing targeted therapies.

In addition to its pharmaceutical applications, (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid has shown promise in materials science. Its unique structural features make it suitable for developing advanced materials with applications ranging from organic electronics to biodegradable polymers. The combination of chemical functionality and physical properties offered by this compound opens up new avenues for innovation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. Techniques such as asymmetric catalysis have been particularly useful in achieving high enantiomeric purity, which is critical for biological activity.

Evaluation of the pharmacokinetic properties of (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid is essential for determining its suitability as a drug candidate. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its bioavailability and potential side effects. These evaluations are crucial for guiding further development efforts and ensuring safety.

The role of this compound in addressing unmet medical needs cannot be overstated. By serving as a key intermediate in drug synthesis, it contributes to the development of novel therapeutics that target various diseases. The versatility of its structure allows for customization based on specific therapeutic requirements, making it a valuable tool for medicinal chemists.

Future research directions may explore new derivatives of (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid to enhance their efficacy and reduce potential toxicities. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to more effective treatments for patients worldwide.